Cas no 1426819-96-6 (2-(6-methoxynaphthalen-2-yl)pentan-2-ol)

2-(6-Methoxynaphthalen-2-yl)pentan-2-ol is a synthetic organic compound featuring a naphthalene core substituted with a methoxy group at the 6-position and a tertiary alcohol at the 2-position of a pentyl chain. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. The methoxynaphthalene moiety enhances lipophilicity and aromatic interactions, while the tertiary alcohol offers reactivity for further functionalization. Its well-defined molecular architecture ensures consistency in downstream applications, particularly in the development of bioactive molecules. The compound's stability under standard conditions and high purity make it suitable for research and industrial use.

2-(6-methoxynaphthalen-2-yl)pentan-2-ol structure

1426819-96-6 structure

Product Name:2-(6-methoxynaphthalen-2-yl)pentan-2-ol

CAS No:1426819-96-6

MF:C₁₆H₂₀O₂

MW:244.328804969788

MDL:MFCD20528601

CID:5170066

Update Time:2026-03-04

2-(6-methoxynaphthalen-2-yl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

- 2-(6-methoxynaphthalen-2-yl)pentan-2-ol
- MDL： MFCD20528601
- Inchi： 1S/C16H20O2/c1-4-9-16(2,17)14-7-5-13-11-15(18-3)8-6-12(13)10-14/h5-8,10-11,17H,4,9H2,1-3H3
- InChI Key： OEIVZPHARQEIQV-UHFFFAOYSA-N
- SMILES： CC(C1=CC=C2C(=C1)C=CC(OC)=C2)(O)CCC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 4

2-(6-methoxynaphthalen-2-yl)pentan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB434279-1 g	2-(6-Methoxy-2-naphthyl)-2-pentanol	1426819-96-6	1g	€594.40	2023-04-23
abcr	AB434279-5 g	2-(6-Methoxy-2-naphthyl)-2-pentanol	1426819-96-6	5g	€1,398.00	2023-04-23
abcr	AB434279-1g	2-(6-Methoxy-2-naphthyl)-2-pentanol; .	1426819-96-6	1g	€1555.10	2025-04-21
abcr	AB434279-5g	2-(6-Methoxy-2-naphthyl)-2-pentanol	1426819-96-6	5g	€1398.00	2023-09-04

2-(6-methoxynaphthalen-2-yl)pentan-2-ol Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312

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Additional information on 2-(6-methoxynaphthalen-2-yl)pentan-2-ol

2-(6-Methoxynaphthalen-2-yl)pentan-2-ol: A Comprehensive Overview

2-(6-Methoxynaphthalen-2-yl)pentan-2-ol, also known by its CAS number 1426819-96-6, is a versatile organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique naphthol backbone and pentanol substituent, exhibits intriguing chemical properties that make it a valuable component in various applications. Recent studies have highlighted its potential in drug discovery, material synthesis, and as a precursor for advanced organic molecules.

The molecular structure of 2-(6-Methoxynaphthalen-2-yl)pentan-2-ol comprises a naphthalene ring system substituted with a methoxy group at the 6-position and a pentanol group at the 2-position. This arrangement imparts the compound with both aromatic stability and hydroxyl functionality, enabling it to participate in diverse chemical reactions. Researchers have explored its role in nucleophilic substitutions, oxidation reactions, and as a building block for more complex molecules.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing 1426819-96-6. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution patterns on the naphthalene ring. This method has been optimized to achieve high yields and selectivity, making it a cornerstone in the production of this compound on an industrial scale.

In terms of applications, 2-(6-Methoxynaphthalen-2-yl)pentan-2-ol has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its hydroxyl group provides opportunities for functionalization, enabling the creation of derivatives with enhanced bioactivity. Studies have demonstrated that certain derivatives exhibit anti-inflammatory and antioxidant properties, suggesting their potential use in treating chronic diseases such as neurodegenerative disorders.

Beyond pharmaceuticals, this compound has also found applications in materials science. Its aromatic stability and hydroxyl functionality make it an ideal candidate for use in polymer synthesis and as a stabilizer in advanced materials. Researchers have explored its role in creating high-performance polymers with improved thermal stability and mechanical properties.

The physical properties of 1426819-96-6 further enhance its utility. It exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. These characteristics make it suitable for use in various chemical processes, including chromatography and spectroscopy.

In conclusion, 2-(6-Methoxynaphthalen-2-yl)pentan-2-ol, or CAS number 1426819-96, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile properties, and wide range of applications position it as a key compound in both academic research and industrial production. As ongoing research continues to uncover new possibilities for this molecule, its significance within the scientific community is likely to grow further.